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The table below summarizes the core physicochemical and biological data for Territrem C.

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

Chemical Name

Nature

Producing Organism

Acute Toxicity

Mechanism of Action

Key Structural
Difference from

89020-33-7 [1]

C2sH3200 [2] [1]

512.20 (cited in 1984) / 512.552 (modern calculation) [2] [1]
(4aR)-4a,6,6a,12,12a,12b-Hexahydro-4ap3,12aB-dihydroxy-9-(3,5-dimethoxy-4-
hydroxyphenyl)-4,4,6aa,12ba-tetramethyl-4H,11H-naphtho[2,1-b]pyranol[3,4-
e]pyran-1,11(5H)-dione [1]

Tremorgenic mycotoxin [2] [1]

Aspergillus terreus 23-1 [2]

Induces tremors in mice via intraperitoneal injection [2] [3]

Inhibition of acetylcholinesterase in peripheral nerve endings [1]

Possesses a 4-hydroxy-3,5-dimethoxyphenyl group. Territrem B has a 3,4,5-
trimethoxyphenyl group [2]
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Property Specification

Territrem B

Experimental Protocols & Research Methodologies

The following sections detail the key experimental approaches used in the foundational research on

Territrem C.

Isolation and Purification

Territrem C was isolated from rice cultures of the fungus Aspergillus terreus 23-1 [2] [3].

o Extraction: The fungal rice culture was extracted with hot chloroform [2] [3].

e Separation: The crude extract containing Territrems A, B, and C was separated using silica gel
column chromatography. The mixture was eluted with a solvent system of benzene-ethyl acetate [3].

¢ Isolation: This chromatographic process allowed for the isolation of the pure Territrem C compound
from the other co-produced territrems [2].

Structural Elucidation

The chemical structure of Territrem C was determined through a combination of spectral, chemical, and

comparative evidence [2].

¢ Spectral Evidence: Researchers used spectroscopic methods to analyze the compound's structure.

e Comparative Evidence: The spectral data indicated that the structural difference between Territrem
C and the known Territrem B was in their phenyl moieties [2].

¢ Chemical Evidence: To confirm this, Territrem C was methylated using dimethyl sulfate. This
chemical reaction successfully converted Territrem C into Territrem B, providing definitive proof that
the only difference was the presence of a hydroxy group in Territrem C instead of a methoxy group in
Territrem B [2].

Acute Toxicity Testing
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The tremorgenic activity, which defines its acute toxicity, was assessed through in vivo models [2] [3].

¢ Model Organism: Mice.

¢ Route of Administration: Intraperitoneal injection.

e Observed Effect: The compound induced sustained whole-body tremors, confirming its neurotoxic,
tremorgenic nature [3].

Visualizing the Research Workflow

The diagram below outlines the key stages of the experimental process for the isolation and characterization

of Territrem C, as described in the research.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/6546485/
https://www.semanticscholar.org/paper/Isolation%2C-chemical-structure%2C-acute-toxicity%2C-and-Peng-Ling/a321e3251bcb03520660cf7dd4801bbd094f9560
https://www.semanticscholar.org/paper/Isolation%2C-chemical-structure%2C-acute-toxicity%2C-and-Peng-Ling/a321e3251bcb03520660cf7dd4801bbd094f9560
https://www.smolecule.com/products/s598970?utm_src=pdf-body
https://www.smolecule.com/products/s598970?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Aspergillus terreus
Rice Culture

ubstrate

(Chloroform Extraction)

rude Extract

Column Chromatography
(Silica Gel)

Separation

Isolation of
Territrem C

Pure Compound

Structural Elucidation
(Spectral/Chemical)

dentified Structure

Acute Toxicity Assay
(Mouse IP Injection)

remorgenic Activity

Characterized
Territrem C

Click to download full resolution via product page

Research Gaps and Future Directions
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The available data provides a foundational understanding, but several areas lack depth:

¢ Limited Quantitative Toxicology: The search results confirm tremorgenic activity but do not provide
specific quantitative data, such as the median lethal dose (LDso) or detailed dose-response
relationships [2] [3].

¢ Mechanism Details: While acetylcholinesterase inhibition is identified, the precise molecular
interactions and the "noncovalent yet irreversible" binding mechanism suggested for the closely
related Territrem B are not detailed for Territrem C itself [3].

e Missing Protocols: Specific experimental parameters for bioassays (e.g., exact doses, animal
models) and detailed analytical conditions are not fully elaborated in the retrieved excerpts.

Advice for Further Research

To build a more complete profile of Territrem C, you could:

e Consult Original Papers: Access the full-text articles from Applied and Environmental Microbiology
(1984 and 1985) for granular methodological details [2] [3].

o Explore Later Studies: Search for more recent research that might have investigated its mechanism,
synthesis, or potential applications in greater depth.

¢ Leverage Chemical Databases: Use the provided CAS Number (89020-33-7) to search specialized
chemical and pharmacological databases for additional property and bioactivity data [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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